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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzaldehyde

Cat. No.: B183300 Get Quote

An In-depth Technical Guide to 2-Amino-6-nitrobenzaldehyde: Molecular Weight and Formula

This technical guide provides essential chemical information for 2-Amino-6-
nitrobenzaldehyde, a compound relevant to researchers, scientists, and professionals in drug

development. This benzaldehyde derivative is noted for its role as a glycol amide in the

industrial synthesis of 9-nitrocamptothecin, a compound investigated for its potential in cancer

treatment due to its inhibitory effects on topoisomerase II, an enzyme crucial for maintaining

DNA integrity[1].

Quantitative Data Summary
The fundamental molecular properties of 2-Amino-6-nitrobenzaldehyde are summarized

below. These data are critical for stoichiometric calculations, analytical characterization, and

experimental design.

Parameter Value Citations

Chemical Formula C₇H₆N₂O₃ [1][2][3]

Molecular Weight 166.136 g/mol [2]

166.14 g/mol [1][4]
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Detailed experimental protocols for the determination of the molecular weight or the synthesis

of 2-Amino-6-nitrobenzaldehyde were not available in the provided search results. However,

it is mentioned that the compound can be produced via a condensation reaction between

acetone and nitroethane[1].

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its core molecular identifiers.
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Caption: Relationship between compound, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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